Cas no 1006463-47-3 (N-Methyl-N'-1-(propan-2-yl)-1H-pyrazol-5-ylfuran-2-carboximidamide)
N-Methyl-N'-1-(propan-2-yl)-1H-pyrazol-5-ylfuran-2-carboximidamide Chemical and Physical Properties
Names and Identifiers
-
- N'-methyl-N-(2-propan-2-ylpyrazol-3-yl)furan-2-carboximidamide
- N'-(1-isopropyl-1H-pyrazol-5-yl)-N-methylfuran-2-carboximidamide
- N-methyl-N'-[1-(propan-2-yl)-1H-pyrazol-5-yl]furan-2-carboximidamide
- NE31531
- Z104442454
- (E)-N-methyl-N'-[1-(propan-2-yl)-1H-pyrazol-5-yl]furan-2-carboximidamide
- J-000188
- EN300-14631
- 1006463-47-3
- G37546
- AKOS033005390
- N-Methyl-N'-1-(propan-2-yl)-1H-pyrazol-5-ylfuran-2-carboximidamide
-
- MDL: MFCD07366386
- Inchi: 1S/C12H16N4O/c1-9(2)16-11(6-7-14-16)15-12(13-3)10-5-4-8-17-10/h4-9H,1-3H3,(H,13,15)
- InChI Key: KFMKLNJWWFUWOZ-UHFFFAOYSA-N
- SMILES: O1C=CC=C1/C(=N\C)/NC1=CC=NN1C(C)C
Computed Properties
- Exact Mass: 232.13241115 g/mol
- Monoisotopic Mass: 232.13241115 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 280
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 55.4
- Molecular Weight: 232.28
N-Methyl-N'-1-(propan-2-yl)-1H-pyrazol-5-ylfuran-2-carboximidamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M334740-25mg |
N-Methyl-N'-[1-(propan-2-yl)-1H-pyrazol-5-yl]furan-2-carboximidamide |
1006463-47-3 | 25mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M334740-50mg |
N-Methyl-N'-[1-(propan-2-yl)-1H-pyrazol-5-yl]furan-2-carboximidamide |
1006463-47-3 | 50mg |
$ 70.00 | 2022-06-03 | ||
| TRC | M334740-250mg |
N-Methyl-N'-[1-(propan-2-yl)-1H-pyrazol-5-yl]furan-2-carboximidamide |
1006463-47-3 | 250mg |
$ 275.00 | 2022-06-03 | ||
| Chemenu | CM415835-1g |
2-piperidin-4-yl-1H-benziMidazole |
1006463-47-3 | 95%+ | 1g |
$259 | 2023-01-13 | |
| Enamine | EN300-14631-0.05g |
N-methyl-N'-[1-(propan-2-yl)-1H-pyrazol-5-yl]furan-2-carboximidamide |
1006463-47-3 | 98% | 0.05g |
$45.0 | 2023-02-09 | |
| Enamine | EN300-14631-0.1g |
N-methyl-N'-[1-(propan-2-yl)-1H-pyrazol-5-yl]furan-2-carboximidamide |
1006463-47-3 | 98% | 0.1g |
$67.0 | 2023-02-09 | |
| Enamine | EN300-14631-0.25g |
N-methyl-N'-[1-(propan-2-yl)-1H-pyrazol-5-yl]furan-2-carboximidamide |
1006463-47-3 | 98% | 0.25g |
$96.0 | 2023-02-09 | |
| Enamine | EN300-14631-0.5g |
N-methyl-N'-[1-(propan-2-yl)-1H-pyrazol-5-yl]furan-2-carboximidamide |
1006463-47-3 | 98% | 0.5g |
$151.0 | 2023-02-09 | |
| Enamine | EN300-14631-1.0g |
N-methyl-N'-[1-(propan-2-yl)-1H-pyrazol-5-yl]furan-2-carboximidamide |
1006463-47-3 | 98% | 1.0g |
$193.0 | 2023-02-09 | |
| Enamine | EN300-14631-2.5g |
N-methyl-N'-[1-(propan-2-yl)-1H-pyrazol-5-yl]furan-2-carboximidamide |
1006463-47-3 | 98% | 2.5g |
$378.0 | 2023-02-09 |
N-Methyl-N'-1-(propan-2-yl)-1H-pyrazol-5-ylfuran-2-carboximidamide Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on N-Methyl-N'-1-(propan-2-yl)-1H-pyrazol-5-ylfuran-2-carboximidamide
Professional Introduction to N-Methyl-N'-1-(propan-2-yl)-1H-pyrazol-5-ylfuran-2-carboximidamide (CAS No. 1006463-47-3)
N-Methyl-N'-1-(propan-2-yl)-1H-pyrazol-5-ylfuran-2-carboximidamide, with the CAS number 1006463-47-3, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The unique structural features of this molecule, particularly its fused heterocyclic system and the presence of a carboximidamide functional group, contribute to its potential as a lead compound in the design of novel therapeutic agents.
The molecular structure of N-Methyl-N'-1-(propan-2-yl)-1H-pyrazol-5-ylfuran-2-carboximidamide consists of a pyrazole ring linked to a furan moiety through a carboximidamide bridge. This configuration not only imparts rigidity to the molecule but also creates multiple sites for interactions with biological targets. The pyrazole ring is known for its ability to engage in hydrogen bonding and π-stacking interactions, which are crucial for binding to proteins and enzymes. Additionally, the furan ring introduces an oxygen atom that can participate in further hydrogen bonding, enhancing the compound's binding affinity.
In recent years, there has been growing interest in the development of heterocyclic compounds for their diverse pharmacological properties. Pyrazole and furan derivatives have been extensively studied due to their role as key scaffolds in drug discovery. The combination of these two heterocycles in N-Methyl-N'-1-(propan-2-yl)-1H-pyrazol-5-ylfuran-2-carboximidamide creates a unique framework that can be modulated to optimize biological activity. This compound has shown potential in various preclinical studies, particularly in the context of inhibiting specific enzymes and receptors involved in inflammatory and metabolic diseases.
One of the most compelling aspects of this compound is its potential as an inhibitor of enzymes that play a critical role in disease pathways. For instance, studies have suggested that derivatives of pyrazole-furan hybrids can interact with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in the production of pro-inflammatory mediators. By targeting these enzymes, N-Methyl-N'-1-(propan-2-yl)-1H-pyrazol-5-ylfuran-2-carboximidamide may offer a novel approach to modulate inflammatory responses.
Furthermore, the structural motif of this compound has implications for its pharmacokinetic properties. The presence of both lipophilic and hydrophilic regions allows for favorable solubility and bioavailability, which are essential for effective drug delivery. Computational modeling studies have been conducted to predict the binding affinity and metabolic stability of this compound, providing valuable insights into its potential as a drug candidate.
The synthesis of N-Methyl-N'-1-(propan-2-yl)-1H-pyrazol-5-ylfuran-2-carboximidamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the complex heterocyclic core efficiently. These synthetic strategies not only ensure high yield but also minimize unwanted byproducts, making the process scalable for industrial applications.
Recent advancements in analytical chemistry have enabled detailed characterization of this compound using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods provide comprehensive information about the molecular structure, purity, and stability of N-Methyl-N'-1-(propan-2-yl)-1H-pyrazol-5-ylfuran-2-carboximidamide, ensuring that it meets stringent quality standards for pharmaceutical use.
The biological evaluation of this compound has revealed several promising activities that warrant further investigation. In vitro assays have demonstrated its ability to inhibit key enzymes associated with pain and inflammation, suggesting potential therapeutic benefits in conditions such as arthritis and inflammatory bowel disease. Additionally, preliminary studies in cell culture models have shown that this compound can modulate signaling pathways involved in cell growth and differentiation, indicating its potential role in oncology research.
The development of novel drug candidates is often accompanied by challenges related to toxicity and side effects. However, preliminary toxicology studies on N-Methyl-N'-1-(propan-2-yl)-1H-pyrazol-5-ylfuran-2-carboximidamide have shown favorable safety profiles at relevant doses. These findings are encouraging and support further exploration into its clinical potential.
In conclusion, N-Methyl-N'-1-(propan-2-y l)-1H-pyrazol -5 - ylfuran - 2 - carboximidamide (CAS No. 1006463 - 47 - 3) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. Its potential as an inhibitor of key enzymes involved in inflammation and metabolic diseases makes it a valuable candidate for further development. With ongoing research efforts focused on optimizing its pharmacological properties and addressing safety concerns, this compound holds great promise for contributing to next-generation therapeutic strategies.
1006463-47-3 (N-Methyl-N'-1-(propan-2-yl)-1H-pyrazol-5-ylfuran-2-carboximidamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)